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Compound of Interest

Compound Name: Apalutamide-13C,d3

Cat. No.: B12412576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Apalutamide-
13C,d3. Given that a specific Safety Data Sheet (SDS) for Apalutamide-13C,d3 is not publicly

available, this document synthesizes information from the SDS of the closely related

isotopologue, Apalutamide d3, the parent compound Apalutamide, and clinical safety data for

the approved drug ERLEADA® (apalutamide). Apalutamide-13C,d3 is an isotopically labeled

version of Apalutamide, used primarily as an internal standard in research and development.[1]

Its chemical and toxicological properties are expected to be nearly identical to the parent

compound.

Substance Identification and Hazard Classification
Apalutamide-13C,d3 is the 13C- and deuterium-labeled form of Apalutamide, a potent and

competitive androgen receptor (AR) antagonist.[1] While specific hazard classifications for the

labeled compound are not available, the data for Apalutamide provides a reliable surrogate.

Table 1: Chemical Identification
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Identifier Value

Product Name Apalutamide-13C,d3

Synonyms ARN-509-13C,d3

Parent Compound CAS 956104-40-8

Apalutamide d3 CAS 1638885-61-6[2]

Parent Molecular Formula C21H15F4N5O2S

Apalutamide d3 Molecular Formula C21H12D3F4N5O2S[2]

Parent Molecular Weight 477.4 g/mol

Apalutamide d3 Molecular Weight 480.5 g/mol [2]

Intended Use

For research and development use only.[2]

Laboratory chemicals, manufacture of

substances.[3]

Table 2: GHS Hazard Classification for Apalutamide

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[3]

Reproductive Toxicity Category 1B
H360: May damage fertility or

the unborn child[4][5]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3]

Specific Target Organ Toxicity

(Repeated Exposure)
-

H373: May cause damage to

organs through prolonged or

repeated exposure[5]
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Note: This classification is for the parent compound, Apalutamide, and should be considered

applicable to Apalutamide-13C,d3.

Toxicological and Clinical Safety Data
Toxicological data for Apalutamide-13C,d3 is not available.[6] However, extensive non-clinical

and clinical studies on Apalutamide provide insight into its potential health effects.

Table 3: Summary of Toxicological and Clinical Adverse Effects of Apalutamide
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Effect Type Finding Source

Hepatotoxicity

In clinical trials, serum

aminotransferase elevations

were uncommon, transient,

and mild. No cases of clinically

apparent liver injury with

jaundice were reported.[4]

Clinical Trials[4]

Reproductive Toxicity

May damage fertility or the

unborn child.[4] Animal studies

showed fetal abnormalities and

embryo-fetal lethality.[7] Men

with female partners of

reproductive potential should

use effective contraception.[7]

Animal Studies[7]

Carcinogenesis

A 2-year study in male rats

showed an increased

incidence of Leydig interstitial

cell adenoma in the testes.[8]

Apalutamide was not

carcinogenic in a 6-month

study in transgenic mice.[7]

Animal Studies[7][8]

Mutagenesis

Apalutamide did not induce

mutations in the bacterial

reverse mutation (Ames) assay

and was not genotoxic in an in

vivo micronucleus test in rats.

[5][7]

In vitro / In vivo Assays[5][7]

Common Adverse Reactions

(>10%)

Rash (26%), diarrhea, fatigue,

nausea, vomiting,

hypertension, arthralgia,

decreased appetite, weight

loss, hot flashes, falls, and

fractures.[7][9]

Clinical Trials[7][9]
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Serious Adverse Reactions

Heart disease, heart attack,

stroke, and seizures have

been reported.[9][10]

Clinical Trials[9][10]

Experimental Protocols and Workflows
Detailed experimental protocols for the safety assessment of Apalutamide-13C,d3 are not

publicly available. The following workflows represent standard procedures for handling

chemical substances of this nature in a research setting.

Logical Workflow for Chemical Safety Assessment
This diagram illustrates the logical steps involved in assessing the safety of a research

chemical like Apalutamide-13C,d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://dam.upmc.com/-/media/cancercenter/for-patients/documents/chemo-pdfs/apalutamide.pdf?rev=3d4f4d05de5443c6b540d2931b54b952&hash=D06F6B185AFD630811DB32F51366435F
https://www.mayoclinic.org/drugs-supplements/apalutamide-oral-route/description/drg-20444464
https://dam.upmc.com/-/media/cancercenter/for-patients/documents/chemo-pdfs/apalutamide.pdf?rev=3d4f4d05de5443c6b540d2931b54b952&hash=D06F6B185AFD630811DB32F51366435F
https://www.mayoclinic.org/drugs-supplements/apalutamide-oral-route/description/drg-20444464
https://www.benchchem.com/product/b12412576?utm_src=pdf-body
https://www.benchchem.com/product/b12412576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Safety Assessment Process

Start: New Chemical (Apalutamide-13C,d3)

Gather Data:
- SDS of Parent/Analog

- Literature Search
- Clinical Data

Hazard Identification
(e.g., Toxicity, Irritation)

Exposure Assessment
(Routes, Duration, Frequency)

Risk Characterization
(Probability & Severity of Harm)

Define Control Measures
(PPE, Engineering Controls)

Develop SDS and SOPs

Researcher Training

Implement & Review Periodically

Click to download full resolution via product page

Caption: Logical workflow for assessing the safety of a new research chemical.
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Handling, Storage, and Personal Protection
Proper handling and storage are critical to minimize exposure and maintain the integrity of

Apalutamide-13C,d3.

Table 4: Handling and Storage Recommendations

Aspect Recommendation Citation(s)

Handling

Avoid contact with skin, eyes,

and inhalation of dust.[3][11]

Use in a well-ventilated area or

with appropriate exhaust

ventilation.[3] Do not eat, drink,

or smoke when using.[3] Wash

hands thoroughly after

handling.[3] Caretakers should

wear gloves when handling the

medication.[9]

[3][9][11]

Storage

Store at room temperature

(68°F–77°F or 20°C–25°C) or

refrigerated (2°C to 8°C).[6]

[12] Keep container tightly

closed in a dry, well-ventilated

place.[11] Protect from light

and moisture.[6][9][12] Store

locked up.[3][13] Keep out of

reach of children and pets.[9]

[12]

[3][6][9][11][12][13]

Personal Protective Equipment (PPE) Workflow
This workflow outlines the necessary steps for selecting and using PPE when handling

Apalutamide-13C,d3.

Caption: Standard workflow for selecting and using Personal Protective Equipment (PPE).
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First Aid and Emergency Procedures
In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 5: First Aid Measures

Exposure Route First Aid Instructions Citation(s)

Inhalation

Move the person into fresh air.

If necessary, provide artificial

respiration or oxygen. Seek

medical attention.

[2][3][13]

Skin Contact

Immediately wash off with

plenty of soap and water.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[2][3][6][11]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses if present and

easy to do. Seek medical

attention.

[2][3][6][13]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical assistance.

[2][3][11]

Emergency First Aid Response Workflow
This diagram shows the sequence of actions to take following an accidental exposure.
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First Aid Response Workflow

Exposure Occurs
(Inhalation, Skin, Eye, Ingestion)

Ensure Scene is Safe
(Remove from source, ventilate)

Identify Exposure Route

Move to Fresh Air

Inhalation

Wash with Soap & Water
Remove Contaminated Clothing

Skin Contact

Rinse Eyes for 15 mins

Eye Contact

Rinse Mouth
Do NOT Induce Vomiting

Ingestion

Seek Immediate Medical Attention
(Bring SDS if possible)

Click to download full resolution via product page

Caption: Sequential actions for a first aid response to chemical exposure.

Physical and Chemical Properties
Limited data is available for Apalutamide-13C,d3. The properties of the parent compound are

provided as a reference.

Table 6: Physical and Chemical Properties of Apalutamide
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Property Value

Physical State Solid, white to yellow powder[6]

Solubility
Soluble in DMSO, Dichloromethane, Ethyl

Acetate[6]

Conditions to Avoid Light, heat, flames, sparks, moisture[5][6]

Hazardous Decomposition
Carbon oxides (CO, CO2), Fluorine

compounds[6]

Stability and Reactivity
Aspect Information

Reactivity
No dangerous reactions are known under

normal use conditions.[5]

Chemical Stability Stable under recommended storage conditions.

Incompatible Materials None known.[5]

Disposal Considerations
Unused material and its container must be disposed of as hazardous waste.

Waste Type Disposal Method

Product

Dispose of via a licensed chemical destruction

plant or controlled incineration with flue gas

scrubbing. Do not discharge into sewer systems

or contaminate water.[13]

Contaminated Packaging

Containers can be triple-rinsed and offered for

recycling or reconditioning. Alternatively,

puncture to render unusable.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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